Cas no 22889-05-0 (2-[(1H-Benzimidazol-2-yl)sulfanyl]pentan-3-one)

• Product name: 2-[(1H-Benzimidazol-2-yl)sulfanyl]pentan-3-one
• CAS No: 22889-05-0
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 2836803
• PubChem ID: 64868234

2-[(1H-Benzimidazol-2-yl)sulfanyl]pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 22889-05-0
• 2-[(1H-Benzimidazol-2-yl)sulfanyl]pentan-3-one
• AKOS014197678
• DTXSID00734818

• Inchi： InChI=1S/C12H14N2OS/c1-3-11(15)8(2)16-12-13-9-6-4-5-7-10(9)14-12/h4-8H,3H2,1-2H3,(H,13,14)
• InChI Key： OAZFQRFILJUHBV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 234.08268425Da
• Monoisotopic Mass: 234.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.1Ų